Cas no 100617-49-0 ((2-(Cyclohexyloxy)phenyl)methanamine)

• Product Name: (2-(Cyclohexyloxy)phenyl)methanamine
• CAS No: 100617-49-0
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 2155007
• Update Time: 2023-08-05

(2-(Cyclohexyloxy)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(Cyclohexyloxy)phenyl)methanamine

• Inchi： 1S/C13H19NO/c14-10-11-6-4-5-9-13(11)15-12-7-2-1-3-8-12/h4-6,9,12H,1-3,7-8,10,14H2
• InChI Key： AQJQZWYCESCJNC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CN)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Topological Polar Surface Area: 35.2